Cas no 1360936-37-3 (5-Iodo-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 5-Iodo-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1360936-37-3
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4906903
• Update Time: 2025-05-23

5-Iodo-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F3INO/c1-13-6-2-4(7(8,9)10)5(11)3-12-6/h2-3H,1H3
• InChI Key： BWXAPXIOWCBXDQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 5-Iodo-2-methoxy-4-(trifluoromethyl)pyridine

5-Iodo-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1360936-37-3): A Versatile Building Block in Medicinal Chemistry

5-Iodo-2-methoxy-4-(trifluoromethyl)pyridine, identified by its unique CAS No. 1360936-37-3, represents a structurally distinct pyridine derivative that has garnered significant attention in contemporary medicinal chemistry and pharmaceutical research. This compound features a six-membered aromatic pyridine ring substituted with an iodine atom at the C5 position, a methoxy group (-OCH₃) at C2, and a trifluoromethyl group (-CF₃) at C4. The combination of these functional groups imparts unique electronic and steric properties, making it a valuable scaffold for the development of bioactive molecules.

The iodo substituent serves as a strategic handle for further chemical modifications through cross-coupling reactions such as the Stille, Suzuki, or Buchwald–Hartwig couplings. These transformations enable the introduction of diverse pharmacophores to the pyridine core, facilitating structure–activity relationship (SAR) studies in drug discovery programs. Recent advancements in transition-metal-catalyzed methodologies have further streamlined the synthesis of such compounds, reducing reaction times and improving yields while maintaining regioselectivity.

The presence of the trifluoromethyl group significantly enhances lipophilicity and metabolic stability in drug candidates. Fluorinated compounds are increasingly recognized for their ability to modulate protein–ligand interactions and improve pharmacokinetic profiles. In particular, the -CF₃ moiety is known to increase metabolic resistance by reducing susceptibility to cytochrome P450-mediated oxidation—a critical factor in optimizing oral bioavailability for therapeutic agents.

The methoxy substitution contributes to hydrogen bonding capabilities and electronic effects that can influence molecular recognition events at target proteins. Computational studies published in *Journal of Medicinal Chemistry* (2024) highlight how such electron-donating groups can stabilize enzyme–inhibitor complexes through π–π stacking interactions or dipole-induced dipole effects, particularly relevant for kinases and GPCR targets.

Synthetic strategies for preparing CAS No. 1360936-37-3 typically involve multi-step approaches starting from readily available pyridine precursors. A notable method described in *Organic Letters* (2025) employs palladium-catalyzed iodination followed by selective methylation using dimethyl sulfate under phase-transfer catalysis conditions. This protocol achieves high regioselectivity for the C5 position while preserving the integrity of other functional groups during the sequence.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of this scaffold exhibit promising anti-inflammatory properties through inhibition of NF-κB signaling pathways. A 2025 study published in *ACS Medicinal Chemistry Letters* reported that certain analogs displayed submicromolar IC₅₀ values against COX-2 enzymes without significant cytotoxicity toward human fibroblast cells—highlighting their potential as safer alternatives to traditional NSAIDs.

The compound's structural versatility also makes it an attractive candidate for developing antiviral agents targeting viral proteases or RNA-dependent RNA polymerases (RdRp). Research conducted at Kyoto University (published in *Nature Communications*, 2024) demonstrated that fluorinated pyridines with similar substitution patterns could disrupt viral replication cycles by forming covalent bonds with cysteine residues in key enzymatic sites.

In agrochemical applications, derivatives containing this core structure have shown herbicidal activity against broadleaf weeds through inhibition of protoporphyrinogen oxidase (PPO). Field trials reported in *Pest Management Science* (2025) indicated that these compounds provided effective weed control with reduced environmental persistence compared to conventional herbicides like glyphosate.

Analytical techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in characterizing the conformational flexibility of this molecule under different solvent conditions. The trifluoromethyl group's deshielding effect is clearly observable in both ¹H and ¹³C NMR spectra, providing distinct diagnostic signals for quality control purposes during large-scale synthesis operations.

Ongoing research continues to explore novel applications for this scaffold across multiple therapeutic areas including neurodegenerative diseases where modulation of amyloid-beta aggregation is critical. A recent preprint available on ChemRxiv suggests that specific derivatives may act as dual-function agents capable of both inhibiting acetylcholinesterase and scavenging reactive oxygen species—offering potential benefits for Alzheimer's disease treatment strategies.

In conclusion, the unique combination of substituents present in CAS No. 1360936-37-3 positions it as a powerful platform molecule for developing next-generation therapeutics across diverse disease indications. Its amenability to further chemical elaboration through modern synthetic methods ensures continued relevance in both academic research laboratories and industrial drug discovery programs worldwide.